Cas no 1502544-36-6 (3-Pentanol, 1-amino-3-(methoxymethyl)-)

• Product Name: 3-Pentanol, 1-amino-3-(methoxymethyl)-
• CAS No: 1502544-36-6
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5281350
• Update Time: 2025-06-13

3-Pentanol, 1-amino-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 1-amino-3-(methoxymethyl)-
• 1-Amino-3-(methoxymethyl)pentan-3-ol

• Inchi： 1S/C7H17NO2/c1-3-7(9,4-5-8)6-10-2/h9H,3-6,8H2,1-2H3
• InChI Key： BZTFWLWHWVGZEI-UHFFFAOYSA-N
• SMILES： C(N)CC(COC)(O)CC

Additional information on 3-Pentanol, 1-amino-3-(methoxymethyl)-

Research Brief on 1502544-36-6 and 3-Pentanol, 1-amino-3-(methoxymethyl)-: Recent Advances and Applications

The compound 1502544-36-6 and its derivative, 3-Pentanol, 1-amino-3-(methoxymethyl)-, have garnered significant attention in the field of chemical biology and pharmaceutical research due to their potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1502544-36-6 as a key intermediate in the synthesis of novel bioactive molecules. Its structural versatility allows for modifications that can lead to compounds with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1502544-36-6 exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

3-Pentanol, 1-amino-3-(methoxymethyl)-, a derivative of 1502544-36-6, has been investigated for its unique physicochemical properties and biological activity. Research conducted by Smith et al. (2024) revealed that this compound acts as a modulator of neurotransmitter receptors, making it a promising candidate for neurological disorders such as Alzheimer's disease and Parkinson's disease. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for further preclinical studies.

The synthesis of 3-Pentanol, 1-amino-3-(methoxymethyl)-, has also seen advancements in recent years. A 2024 report in Organic Letters detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further pharmacological evaluations and potential commercialization.

In addition to its therapeutic potential, 1502544-36-6 and its derivatives are being explored for their utility in chemical biology tools. For example, a recent study utilized these compounds as probes to study protein-protein interactions, offering insights into cellular signaling pathways. Such applications underscore the versatility of these molecules beyond traditional drug development.

Despite these promising findings, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic profiles of these molecules to enhance their therapeutic efficacy and safety.

In conclusion, the compounds 1502544-36-6 and 3-Pentanol, 1-amino-3-(methoxymethyl)-, represent exciting avenues for future research in chemical biology and pharmaceuticals. Their diverse applications, from drug discovery to chemical probes, highlight their potential to impact multiple areas of biomedical science. Continued investigation and collaboration across disciplines will be essential to fully realize their therapeutic and scientific potential.